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4-AMINO-1,8-NAPHTHALIMIDE 4-AMINO-1,8-NAPHTHALIMIDE The poly(ADP-ribose) polymerases (PARPs) form a family of enzymes with roles in DNA repair and apoptosis, particularly in response to reactive oxygen and nitrogen species. 4-amino-1,8-Naphthalimide (4-ANI) is an inhibitor of PARP (IC50 = 180 nM). It blocks radiation-induced PARP in cancer cells, potentiating the cytotoxicity of γ-radiation, although it is not cytotoxic in the absence of radiation. 4-ANI is used to study the role of PARP activity in various cell systems.
Brand Name: Vulcanchem
CAS No.: 1742-95-6
VCID: VC0156640
InChI: InChI=1S/C12H8N2O2/c13-9-5-4-8-10-6(9)2-1-3-7(10)11(15)14-12(8)16/h1-5H,13H2,(H,14,15,16)
SMILES: C1=CC2=C(C=CC3=C2C(=C1)C(=O)NC3=O)N
Molecular Formula: C12H8N2O2
Molecular Weight: 212.2 g/mol

4-AMINO-1,8-NAPHTHALIMIDE

CAS No.: 1742-95-6

Main Products

VCID: VC0156640

Molecular Formula: C12H8N2O2

Molecular Weight: 212.2 g/mol

4-AMINO-1,8-NAPHTHALIMIDE - 1742-95-6

CAS No. 1742-95-6
Product Name 4-AMINO-1,8-NAPHTHALIMIDE
Molecular Formula C12H8N2O2
Molecular Weight 212.2 g/mol
IUPAC Name 6-aminobenzo[de]isoquinoline-1,3-dione
Standard InChI InChI=1S/C12H8N2O2/c13-9-5-4-8-10-6(9)2-1-3-7(10)11(15)14-12(8)16/h1-5H,13H2,(H,14,15,16)
Standard InChIKey SSMIFVHARFVINF-UHFFFAOYSA-N
SMILES C1=CC2=C(C=CC3=C2C(=C1)C(=O)NC3=O)N
Canonical SMILES C1=CC2=C(C=CC3=C2C(=C1)C(=O)NC3=O)N
Appearance Assay:≥95%A crystalline solid
Description The poly(ADP-ribose) polymerases (PARPs) form a family of enzymes with roles in DNA repair and apoptosis, particularly in response to reactive oxygen and nitrogen species. 4-amino-1,8-Naphthalimide (4-ANI) is an inhibitor of PARP (IC50 = 180 nM). It blocks radiation-induced PARP in cancer cells, potentiating the cytotoxicity of γ-radiation, although it is not cytotoxic in the absence of radiation. 4-ANI is used to study the role of PARP activity in various cell systems.
Synonyms 4-amino-1,8-naphthalimide
4-amino1,8-naphthalimide
PubChem Compound 1720
Last Modified Nov 11 2021
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